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Compound of Interest

Compound Name: AVN-101 hydrochloride

Cat. No.: B605702

Technical Support Center: AVN-101
Hydrochloride

This technical support center provides essential information for researchers, scientists, and
drug development professionals working with AVN-101 hydrochloride. Here you will find multi-
target binding data, experimental protocols, and answers to frequently asked questions to
facilitate your research.

Multi-Target Binding Affinity of AVN-101
Hydrochloride

AVN-101 hydrochloride is a multi-modal receptor antagonist with high affinity for a range of
serotonin (5-HT), histamine, and adrenergic receptors.[1][2][3][4] The compound is a potent 5-
HT7 receptor antagonist.[1][2][3] It also demonstrates significant affinity for several other 5-HT
receptor subtypes, including 5-HT2A, 5-HT2C, and 5-HT6.[5][6][7] Furthermore, AVN-101
hydrochloride interacts with histamine H1 and various adrenergic a2 receptors.[1][2][3]

The binding affinities (Ki) of AVN-101 hydrochloride for its primary targets are summarized in
the table below. This data is crucial for interpreting experimental results and understanding the
compound's polypharmacological profile.
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Target Receptor

Ki Value

Serotonin Receptors

5-HT7 153 pM[1][2][5][6][7]
5-HT2C 1.17 nM[2][S][6][7]
5-HT2A 1.56 nM[2][5][6][7]
5-HT6 2.04 nM[2][5][6][7]
5-HT2B 10.6 nM[2]

5-HT5A 20.8 nM[2]

5-HT1A >30 nM[2]

Histamine Receptors

H1 0.58 nM[1][2][3][5][7]
H2 89 nM[2][5][7]
H3 Inactive[5][7]

Adrenergic Receptors

a2A 0.41 nM[1][2][3]
a2B 1.77 nM[8]
a2C 3.55 nM[8]

Experimental Protocols

The binding affinity of AVN-101 hydrochloride is typically determined using competitive
radioligand binding assays. While specific laboratory protocols may vary, the general
methodology is outlined below.

General Radioligand Binding Assay Protocol

This protocol provides a general workflow for determining the binding affinity of AVN-101
hydrochloride for a specific receptor.
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Grepare cell membranes or recombinant proteins expressing the target receptoD

Next Step

(Select a suitable radiolabeled ligand with high affinity and specificity for the target receptoa

Next Step

Y

@cubate the membranes/proteins with a fixed concentration of the radioligand and varying concentrations of AVN-101 hydrochlorida

Next Step

v

[Separate bound from free radioligand via rapid fiItratiorD

Next Step

Guantify the amount of bound radioactivity using liquid scintillation counting)

Final Step

Gnalyze the data using non-linear regression to determine the IC50, which is then converted to the Ki value using the Cheng-Prusoff equatioa

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605702?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

AVN-101

Antagonist / Antagonist /Antagonist \Antagonist

Serotonin’ Receptor Bathways Adrenergic Receptor Pathway

02-Adrenergic

1 Intracellular Ca2+

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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